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Compound of Interest

Compound Name:
4-(Mesitylamino)-4-oxobutanoic

acid

Cat. No.: B1269554 Get Quote

This guide provides a comparative analysis of the elemental composition of 4-
(Mesitylamino)-4-oxobutanoic acid against structurally related alternatives. It details the

theoretical elemental percentages and outlines the standard experimental protocol for their

determination via combustion analysis. This information is crucial for researchers in chemical

synthesis and drug development for the verification of molecular structure and purity.

Comparative Elemental Composition
The elemental composition of an organic compound is a fundamental characteristic used to

confirm its empirical and molecular formula. The following table summarizes the theoretical

weight percentages of Carbon (C), Hydrogen (H), Nitrogen (N), and Oxygen (O) for 4-
(Mesitylamino)-4-oxobutanoic acid and several related N-aryl and oxobutanoic acid

derivatives. These values serve as the benchmark for experimental results obtained through

elemental analysis.
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Compoun
d Name

Molecular
Formula

Molecular
Weight (
g/mol )

% Carbon
(C)

%
Hydrogen
(H)

%
Nitrogen
(N)

%
Oxygen
(O)

4-

(Mesitylami

no)-4-

oxobutanoi

c acid

C₁₃H₁₇NO₃
235.28[1]

[2]
66.36% 7.28% 5.95% 20.40%

4-

(Methylanili

no)-4-

oxobutanoi

c acid

C₁₁H₁₃NO₃ 207.23[3] 63.76% 6.32% 6.76% 23.16%

4-

(Benzylami

no)-4-

oxobutanoi

c acid

C₁₁H₁₃NO₃ 207.23[4] 63.76% 6.32% 6.76% 23.16%

4-(4-

methylphe

nyl)-4-

oxobutanoi

c acid

C₁₁H₁₂O₃ 192.21[5] 68.73% 6.29% 0.00% 24.97%

Experimental Protocol: Combustion Analysis
The most common method for determining the elemental composition of organic compounds is

combustion analysis. This technique quantitatively measures the mass fractions of carbon,

hydrogen, and nitrogen.

Principle: A small, precisely weighed sample of the organic compound is combusted in a

furnace with an excess of oxygen at high temperatures (typically around 1000°C). This process

converts all carbon into carbon dioxide (CO₂), hydrogen into water (H₂O), and nitrogen into
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nitrogen gas (N₂) or nitrogen oxides (NOx). The nitrogen oxides are subsequently reduced to

N₂. The resulting gases are separated, and their amounts are measured by a detector.

Instrumentation: A standard CHN elemental analyzer consists of:

An autosampler

A high-temperature combustion furnace

A reduction furnace containing copper to convert NOx to N₂

Specific absorbent traps for H₂O and CO₂

A gas chromatography (GC) column for separating N₂ and CO₂

A thermal conductivity detector (TCD)

Procedure:

Sample Preparation: A small amount of the purified, dry compound (typically 1-3 mg) is

accurately weighed into a tin or silver capsule.

Combustion: The capsule is introduced into the combustion furnace. The tin capsule

promotes a rapid, complete "flash" combustion in a temporarily oxygen-enriched

atmosphere.

Reduction and Gas Purification: The combustion product gases flow through a reduction

tube where copper wiring at ~650°C converts any nitrogen oxides to elemental nitrogen. The

gas mixture then passes through traps that selectively remove interfering substances like

sulfur and halogens, and a water absorbent (e.g., magnesium perchlorate).

Separation and Detection: The remaining mixture of CO₂, N₂, and the helium carrier gas

passes through a GC column, which separates the individual gases. The thermal

conductivity detector measures the concentration of each gas as it elutes from the column.

Calculation: The instrument's software calculates the mass of CO₂, H₂O, and N₂ from the

detector signals. These masses are then used to determine the percentage by weight of C,
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H, and N in the original sample. The oxygen percentage is typically determined by difference,

assuming C, H, and N are the only other elements present.

Experimental Workflow
The following diagram illustrates the logical workflow of the combustion analysis process for

determining the elemental composition of an organic compound.
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Caption: Workflow for CHN elemental analysis via combustion.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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